Cas no 7067-97-2 (1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione)
![1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione structure](https://www.kuujia.com/scimg/cas/7067-97-2x500.png)
7067-97-2 structure
Product name:1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
- 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
- DTXSID40414844
- 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(pyridin-3-yl)pyrrolidine-2,3-dione
- 7067-97-2
-
- Inchi: InChI=1S/C27H21N5O3S/c1-14-11-15(2)21-18(12-14)36-27(30-21)32-23(17-7-6-9-28-13-17)20(25(34)26(32)35)24(33)22-16(3)29-19-8-4-5-10-31(19)22/h4-13,23,33H,1-3H3
- InChI Key: WLNNSCLIGQRQFD-UHFFFAOYSA-N
- SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C4=C(N=C5N4C=CC=C5)C)O)C(=O)C3=O)C6=CN=CC=C6)C
Computed Properties
- Exact Mass: 495.13673
- Monoisotopic Mass: 495.13651
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 929
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 129
- XLogP3: 5.2
Experimental Properties
- Density: 1.47
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.765
- PSA: 100.69
1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione Related Literature
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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3. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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4. Book reviews
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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